Cas no 623-27-8 (Terephthaldicarboxaldehyde)

Terephthaldicarboxaldehyde Properties

Names and Identifiers

• Terephthalaldehyde
• Benzene-1,4-dicarboxaldehyde
• Terephthaldicarbo
• p-Phthalaldehdye
• p-Phthaldialdehyde
• P-phthalaldehyde
• 1,4-Benzenedicarboxaldehyde
• 1,4-Phthalaldehyde
• Terephthaldicarboxaldehyde
• terephthalic aldehyde
• 1,4-Dialdehydobenzene
• 1,4-DiforMylbenzene
• Benzene-1,4-dialdehyde
• -phthalaldehyde
• Terephthaldialdehyde
• Terephthaldicarboxaldehyde
• TPA
• 对苯二甲醛
• 1,4-Phthalaldehyde,98%
• +Expand

• MDL： MFCD00006949
• InChIKey： KUCOHFSKRZZVRO-UHFFFAOYSA-N
• Inchi： 1S/C8H6O2/c9-5-7-1-2-8(6-10)4-3-7/h1-6H
• SMILES： O=CC1=CC=C(C=O)C=C1
• BRN： 385863

Computed Properties

• Exact Mass: 134.036779g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 134.036779g/mol
• Monoisotopic Mass: 134.036779g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 10
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• LogP: 1.31160
• PSA: 34.14000
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: 3 g/L (50 ºC)
• Boiling Point: 245-248 °C(lit.)
• Melting Point: 114-116 °C (lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Solubility: 3g/l
• Color/Form: Slightly white lens powder.
• Solubility: Slightly soluble in water.
• Sensitiveness: Air Sensitive
• Density: 1.060(lit.)

Terephthaldicarboxaldehyde Security Information

• RTECS：WZ0430000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• TSCA：Yes

Terephthaldicarboxaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone